N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)isoxazole-5-carboxamide

• IUPAC Name: N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C14H13N3O2S/c15-8-10-9-4-2-1-3-5-12(9)20-14(10)17-13(18)11-6-7-16-19-11/h6-7H,1-5H2,(H,17,18)
• InChI Key: RTOPYRJCLFXOHG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC(=C2C#N)NC(=O)C3=CC=NO3
• Molecular Formula: C14H13N3O2S
• Molecular Weight: 287.34 g/mol
• CAS No.: 941957-44-4

Description

“N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)isoxazole-5-carboxamide” is a chemical compound with the linear formula C20H17N5OS3. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular weight of this compound is 439.583. The InChI code for a similar compound, 2-chloro-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)acetamide, is 1S/C12H14ClN2OS/c13-6-11(16)15-12-9(7-14)8-4-2-1-3-5-10(8)17-12/h17H,1-6H2,(H,15,16).

Scientific Research Applications

Heterocyclic Synthesis

The synthesis and reactivity of thiophenylhydrazonoacetates toward nitrogen nucleophiles have been explored to yield various heterocyclic derivatives, including pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives. This work demonstrates the compound's utility as a precursor for the synthesis of diverse heterocyclic structures, which could have applications in drug discovery and organic chemistry (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antimicrobial and Antitumor Applications

Novel antimicrobial acyclic and heterocyclic dyes based on 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide derivatives have shown significant activity against tested organisms. This research highlights the potential of these compounds in developing new antimicrobial agents for textile finishing or dyeing processes, presenting a functional application in material science and medical textiles (Shams, Mohareb, Helal, & Mahmoud, 2011).

A study on the synthesis of polyfunctionally substituted heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide revealed their high inhibitory effects against several human cancer cell lines. The work emphasizes the compound's role in generating new antitumor agents, showcasing its importance in cancer research and therapy development (Shams, Mohareb, Helal, & Mahmoud, 2010).